1,4-butanediol D8 mononitrate

• Molecular Formula: C4H9NO4
• Molecular Weight: 143.17 g/mol
• InChI: InChI=1S/C4H9NO4/c6-3-1-2-4-9-5(7)8/h6H,1-4H2/i1D2,2D2,3D2,4D2
• InChIKey: FBOGSWRRYABFKU-SVYQBANQSA-N

1,4-Butanediol D8 Mononitrate: Deuterated Internal Standard for Mass Spectrometry

1,4-Butanediol D8 mononitrate (CAS 1261398-94-0) is a stable isotope-labeled analog of 1,4-butanediol mononitrate, bearing eight deuterium atoms . It is a nitrate ester used primarily as an internal standard for quantitative analysis by LC-MS, GC-MS, and NMR . The compound is intended for forensic, toxicology, and drug metabolism applications requiring precise quantification [1].

Product Type Deuterated internal standard (D8)

Analytical Workflow LC-MS, GC-MS, NMR isotope dilution quantitation

Research Context Forensic, toxicology, and drug metabolism research matrices

• [1] Alsachim. [2H8]-1,4-Butanediol mononitrate (C1550). Product page. Accessed 2026-04-17. View Source

Why Unlabeled 1,4-Butanediol Mononitrate Cannot Substitute for the D8 Analog in Quantitative Assays

Unlabeled 1,4-butanediol mononitrate (CAS 22911-39-3) co-elutes with the analyte and exhibits identical mass-to-charge (m/z) ratios, making it indistinguishable from endogenous or matrix-derived species in mass spectrometry [1]. Without a distinct mass shift, unlabeled analogs cannot serve as internal standards; quantification then relies on less robust external calibration methods subject to matrix effects, ionization variability, and injection irreproducibility [2]. The D8 isotopologue resolves this through a +8 Da mass difference, enabling reliable co-elution-based correction .

Aspect

1,4-Butanediol D8 mononitrate

Unlabeled analog

Mass Shift

+8 Da for unambiguous MS resolution

No mass shift; co-elutes with analyte

Quantitation Approach

Isotope dilution with matrix-effect correction

External calibration, susceptible to ion suppression

Isotopic Enrichment

≥98% ²H; ensures linear assay response

Not applicable

• [1] Alsachim. 1,4-Butanediol mononitrate (C1405). Product page. Accessed 2026-04-17. View Source
• [2] Restek. Choosing an Internal Standard. Published 2015-10-25. Accessed 2026-04-17. View Source

Quantitative Differentiation: 1,4-Butanediol D8 Mononitrate vs. Unlabeled and Alternative Labeled Analogs

Mass Spectrometric Resolution: D8 Provides Definitive +8 Da Shift for Unambiguous Quantification

1,4-Butanediol D8 mononitrate exhibits a molecular weight of 143.17 g/mol, exactly 8.05 Da higher than the unlabeled 1,4-butanediol mononitrate (135.12 g/mol) [1]. This mass differential ensures baseline separation in MS detection, eliminating spectral overlap and enabling accurate isotope dilution quantitation .

MS Resolution

Head-to-head

+8.05 Da

Target: 143.17 g/mol · Unlabeled: 135.12 g/mol

Enables reliable isotope dilution MS quantitation

Baseline separation in LC-MS/GC-MS

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	143.17
Comparator Or Baseline	1,4-Butanediol mononitrate (unlabeled): 135.12
Quantified Difference	+8.05 Da
Conditions	LC-MS and GC-MS analysis

Why This Matters

The +8 Da mass shift is essential for using the compound as an internal standard, allowing correction for matrix effects and instrument variability in quantitative workflows.

• [1] Alsachim. [2H8]-1,4-Butanediol mononitrate (C1550). Product page. Accessed 2026-04-17. View Source

Isotopic Enrichment and Purity: 98% Deuterium Incorporation Ensures Quantitative Reliability

Commercial lots of 1,4-butanediol D8 mononitrate specify a minimum chemical purity of 98% and a minimum isotopic enrichment of 98% 2H [1]. This dual specification ensures that >96% of the material comprises the fully labeled D8 species, minimizing interference from unlabeled or partially labeled molecules that would compromise quantitation accuracy .

Isotopic Purity

Specification review

≥98% ²H

Chemical purity ≥98%

Minimizes unlabeled interference for linear assays

Dual purity specification ensures >96% D8 species

Evidence Dimension	Chemical Purity and Isotopic Enrichment
Target Compound Data	Chemical purity ≥98%; Isotopic enrichment ≥98% 2H
Comparator Or Baseline	Unlabeled 1,4-butanediol mononitrate: Chemical purity ≥98% (no isotopic specification)
Quantified Difference	Equivalent chemical purity; D8 compound adds isotopic enrichment specification
Conditions	Certificate of Analysis specifications

Why This Matters

High isotopic enrichment is critical for maintaining a linear response in isotope dilution assays; lower enrichment introduces variable blank contributions and reduces dynamic range.

• [1] Alsachim. [2H8]-1,4-Butanediol mononitrate (C1550). Product page. Accessed 2026-04-17. View Source

Synthetic Yield and Selectivity: D8 Synthesis Leverages Established Mononitration Chemistry

While direct data for the D8 compound is absent, the unlabeled 1,4-butanediol mononitrate synthesis achieves a molar yield of approximately 30–40% with a mononitrate/dinitrate selectivity of 70–75% [1]. Synthesis of the D8 analog proceeds via nitration of 1,4-butanediol-D8 under analogous conditions , implying similar yield and selectivity profiles. This class-level inference supports scalable procurement for internal standard production.

Synthetic Yield

Class-level inference

~30–40% yield

Selectivity ~70–75% inferred from unlabeled route

Supports procurement scale expectations

Data to verify; based on patent for unlabeled compound

Evidence Dimension	Synthetic Yield and Selectivity
Target Compound Data	Not directly reported; inferred similar to unlabeled (yield 30–40%, selectivity 70–75%)
Comparator Or Baseline	Unlabeled 1,4-butanediol mononitrate: yield 30–40%, selectivity 70–75% (patent data)
Quantified Difference	No direct difference; deuterium labeling does not alter nitration pathway
Conditions	Nitration of 1,4-butanediol with nitric acid

Why This Matters

Understanding the synthetic yield informs procurement scale and cost expectations; the D8 compound's availability is contingent on established unlabeled synthesis routes.

• [1] EP1560804B1. A process for the mononitration of alkanediols. European Patent Office. Accessed 2026-04-17. View Source

Application-Specific Validation: D8 Compound Recommended for Forensic and Toxicology Quantification

Multiple vendors explicitly designate 1,4-butanediol D8 mononitrate for forensic and toxicology applications as a stable isotope-labeled internal standard [1][2]. While no direct comparative performance data are published, the compound's CAS registry (1261398-94-0) and product specifications align with ISO/IEC 17025 guidelines for traceable quantitative analysis .

Application Designation

Supporting evidence

Forensic/toxicology ISTD

Vendor-specified for traceable quantitative analysis

May reduce method development burden

Performance validation under lab-specific conditions required

Evidence Dimension	Intended Application
Target Compound Data	Forensic and toxicology internal standard
Comparator Or Baseline	Unlabeled 1,4-butanediol mononitrate: General research use
Quantified Difference	Qualitative designation
Conditions	Vendor product specifications

Why This Matters

Selection for forensic/toxicology use implies validation under rigorous analytical performance criteria (e.g., linearity, precision, recovery), reducing method development burden for regulated laboratories.

• [1] Alsachim. [2H8]-1,4-Butanediol mononitrate (C1550). Product page. Accessed 2026-04-17. View Source
• [2] Shimadzu Chemistry & Diagnostics. [2H8]-1,4-Butanediol mononitrate. Product page. Accessed 2026-04-17. View Source

Optimal Use Cases for 1,4-Butanediol D8 Mononitrate in Analytical and Forensic Workflows

Quantitative LC-MS/MS Assays for Drug Metabolism Studies

Employ 1,4-butanediol D8 mononitrate as an internal standard to quantify 1,4-butanediol mononitrate in biological matrices (plasma, urine, tissue homogenates). The +8 Da mass shift enables accurate correction for matrix suppression and ionization variability, essential for pharmacokinetic profiling in preclinical and clinical development .

Forensic Toxicology Confirmation of Nitrate Ester Exposure

Use the D8-labeled compound in GC-MS or LC-MS/MS confirmatory methods for detecting 1,4-butanediol mononitrate in postmortem or DUID (driving under the influence of drugs) samples. The high isotopic enrichment (≥98% 2H) ensures reliable quantification at low ng/mL levels, meeting forensic evidentiary standards [1].

Method Validation and Calibration Curve Preparation

Prepare calibration standards and quality control samples by spiking known amounts of unlabeled 1,4-butanediol mononitrate with a fixed concentration of the D8 internal standard. This isotope dilution approach produces linear calibration curves (R² > 0.99) across a wide dynamic range, as recommended for regulated bioanalysis [2].

Stability and Degradation Studies of Nitrate Ester Pharmaceuticals

Monitor the stability of 1,4-butanediol mononitrate under various storage conditions using the D8 analog as a tracer. The deuterium label does not alter the chemical degradation pathway but allows precise quantification of parent compound loss, supporting shelf-life determination and formulation optimization .

Application

Selection Property

Validation Focus

Drug metabolism research matrices

+8 Da mass shift for isotope dilution

Matrix-effect correction; PK profiling in research matrices

Forensic toxicology research

≥98% isotopic enrichment specification

Low-concentration quantification in forensic research matrices

Bioanalytical method validation

Isotope dilution linear calibration

Linearity and QC sample reproducibility

Stability studies of nitrate esters

Deuterium label without degradation pathway alteration

Parent compound loss monitoring

• [1] Alsachim. [2H8]-1,4-Butanediol mononitrate (C1550). Product page. Accessed 2026-04-17. View Source
• [2] Restek. Choosing an Internal Standard. Published 2015-10-25. Accessed 2026-04-17. View Source